N-(2-aminoethyl)-3-chloroaniline hydrochloride

• Molecular Formula: C8H12Cl2N2
• Molecular Weight: 207.10 g/mol
• IUPAC Name: N'-(3-chlorophenyl)ethane-1,2-diamine;hydrochloride
• InChI: InChI=1S/C8H11ClN2.ClH/c9-7-2-1-3-8(6-7)11-5-4-10;/h1-3,6,11H,4-5,10H2;1H
• InChI Key: OOOBVIKCNDPOAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NCCN.Cl

Description

N-(2-aminoethyl)-3-chloroaniline hydrochloride is a useful research compound. Its molecular formula is C8H12Cl2N2 and its molecular weight is 207.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-chloroaniline (30 mL) in 500 mL of dichloromethane at 0° C. was added dropwise a solution of 4 N HCl in 1,4-dioxane (80 mL). The solution was warmed to room temperature, then concentrated to dryness in vacuo to provide a white powder. A mixture of this powder with 2-oxazolidinone (24.6 g) was heated under nitrogen atmosphere at 160° C. for 10 hours, during which the solids melted, and gas evolution was observed. The reaction was allowed to cool, forming the titled compound as a pale brown solid.